methyl 2-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate

• IUPAC Name: methyl 2-[[(E)-3-(4-tert-butylphenyl)prop-2-enoyl]amino]benzoate
• InChI: InChI=1S/C21H23NO3/c1-21(2,3)16-12-9-15(10-13-16)11-14-19(23)22-18-8-6-5-7-17(18)20(24)25-4/h5-14H,1-4H3,(H,22,23)/b14-11+
• InChI Key: JGZDOJJVNAOSHB-SDNWHVSQSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C=CC(=O)NC2=CC=CC=C2C(=O)OC
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)/C=C/C(=O)NC2=CC=CC=C2C(=O)OC
• Molecular Formula: C21H23NO3
• Molecular Weight: 337.4 g/mol

Description

Methyl 2-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate, also known as MTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTA is a synthetic compound that belongs to the family of benzoates and is commonly used in laboratory experiments to study its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of methyl 2-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate is not fully understood. However, studies have shown that methyl 2-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to play a role in inflammation. methyl 2-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
methyl 2-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate has been shown to have various biochemical and physiological effects. In vitro studies have shown that methyl 2-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate inhibits the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), and increases the production of anti-inflammatory cytokines, such as interleukin-10 (IL-10). methyl 2-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate has also been shown to inhibit the proliferation and migration of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 2-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate in lab experiments is its high purity and stability, which allows for accurate and reproducible results. methyl 2-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using methyl 2-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate is its high cost, which may limit its use in some experiments.

Future Directions

There are several future directions for research on methyl 2-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate. One area of research is the development of new drugs based on the structure of methyl 2-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate. Another area of research is the investigation of the mechanism of action of methyl 2-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate, particularly its interaction with COX-2. Additionally, further studies are needed to determine the potential applications of methyl 2-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate in other fields, such as material science and agriculture.
In conclusion, methyl 2-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its high purity and stability make it an ideal compound for lab experiments, and its anti-inflammatory and anti-cancer properties make it a promising lead compound for drug discovery. Further research is needed to fully understand the mechanism of action of methyl 2-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate and to explore its potential applications in other fields.

Synthesis Methods

Methyl 2-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate can be synthesized through a multi-step reaction process that involves the condensation of 4-tert-butylphenylacetic acid with 2-aminobenzoic acid, followed by esterification with methanol and acylation with acryloyl chloride. The final product is obtained through purification using column chromatography.

Scientific Research Applications

Methyl 2-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, methyl 2-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate has been shown to exhibit anti-inflammatory and anti-cancer properties. In drug discovery, methyl 2-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate has been used as a lead compound for the development of new drugs. In material science, methyl 2-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate has been used as a monomer for the synthesis of polymers and as a crosslinking agent for the preparation of hydrogels.